Cas no 121693-37-6 (D-Mannitol,1,4:3,6-dianhydro-2,5-di-O-methyl-)

• Product Name: D-Mannitol,1,4:3,6-dianhydro-2,5-di-O-methyl-
• CAS No: 121693-37-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 133392
• Update Time: 2022-07-25

D-Mannitol,1,4:3,6-dianhydro-2,5-di-O-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,1,4:3,6-dianhydro-2,5-di-O-methyl-
• O,O-Dimethylisomannide
• di-O-methyl-1,4:3,6-dianhydro-D-mannitol

• Inchi： 1S/C8H14O4/c1-9-5-3-11-8-6(10-2)4-12-7(5)8/h5-8H,3-4H2,1-2H3/t5-,6-,7-,8-/m1/s1
• InChI Key： MEJYDZQQVZJMPP-WCTZXXKLSA-N
• SMILES： [C@]12([H])OC[C@@H](OC)[C@@]1([H])OC[C@H]2OC

Computed Properties

• Exact Mass: 174.089
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2